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FAQ: Myriocin Resistance & the SLI1 Gene

Q: What is the primary gene responsible for myriocin resistance in yeast? A: The SLI1 (YGR212W)

gene is a major gene that confers resistance to the sphingolipid biosynthesis inhibitor ISP-1 (myriocin) in

Saccharomyces cerevisiae (yeast) [1].

Q: What is the molecular function of the Sli1p protein? A: Sli1p is an ISP-1 N-acetyltransferase. It

enzymatically inactivates myriocin inside the cell by converting it into N-acetyl-ISP-1 [1].

Q: How does this acetylation lead to resistance? A: The product of this reaction, N-acetyl-ISP-1, has a

much lower ability to inhibit the target enzyme serine palmitoyltransferase (SPT). It also does not inhibit the

growth of yeast cells, effectively neutralizing the drug [1].

Q: How does SLI1 interact with other resistance genes? A: SLI1 cooperates with YPK1/SLI2, a

serine/threonine kinase. However, the increased resistance to ISP-1 gained from overexpressing YPK1 is

almost abolished in a sli1-null background, indicating that Sli1p is a major contributor to the resistance

mechanism [1].

Key Experimental Findings on SLI1
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For a quick overview, the table below summarizes the core characteristics and experimental findings related

to the SLI1 gene.

Aspect Description / Finding

Gene Name SLI1 (YGR212W) [1]

Protein Function ISP-1 N-acetyltransferase [1]

Mechanism of
Resistance

Acetylation of myriocin (ISP-1) to form N-acetyl-ISP-1, a much less active

compound [1]

Effect of Deletion (sli1-
Δ)

Markedly decreased IC₅₀ for ISP-1 (increased sensitivity) compared to the

parental strain [1]

Key Genetic
Interaction

Resistance induced by YPK1 overexpression is dependent on SLI1 [1]

In Vitro Activity Sli1p converts ISP-1 into N-acetyl-ISP-1 in a cell-free system [1]

Experimental Workflow: Studying SLI1-Mediated
Resistance

For researchers looking to investigate this mechanism, the following core methodologies were used in the

foundational study [1].

1. Gene Characterization: The SLI1 (YGR212W) gene was identified and its sequence analyzed. It
was noted to have weak similarity to known alcohol acetyltransferases (Atf1p, Atf2p) [1].

2. Phenotypic Analysis of Knockout:
A sli1-null strain was created.

The growth of this mutant strain was compared to the parental wild-type strain in the presence
of increasing concentrations of ISP-1.

The IC₅₀ (half-maximal inhibitory concentration) for the mutant was determined to be
significantly lower, confirming its hypersensitivity to the drug [1].

3. Biochemical Assay for Enzyme Function:
Sli1p was incubated with ISP-1 in vitro.
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The reaction product was analyzed and confirmed to be N-acetyl-ISP-1, demonstrating direct

enzymatic activity [1].
4. Functional Analysis of the Metabolite:

The synthesized N-acetyl-ISP-1 was tested for its ability to:
Inhibit the growth of yeast cells.

Inhibit serine palmitoyltransferase (SPT) activity in a separate assay.
In both tests, N-acetyl-ISP-1 showed significantly lower activity compared to the original

myriocin [1].

Mechanism of SLI1-Mediated Myriocin Resistance

The diagram below illustrates the mechanism by which the SLI1 gene confers resistance to myriocin in

yeast.
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Troubleshooting Guide

Problem: Yeast strains show unexpected sensitivity to myriocin.

Potential Cause 1: The strain may have a non-functional or deleted SLI1 allele.

Solution: Genotype the strain to confirm the status of the SLI1 locus. Use a known wild-type
strain as a positive control for resistance.

Potential Cause 2: The working concentration of myriocin is too high, overwhelming the resistance
mechanism.
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Solution: Perform a dose-response curve with your specific strain to determine the appropriate

IC₅₀ and use a concentration within the resistant range.

Problem: In vitro acetyltransferase assay shows no activity.

Potential Cause: The protein extract containing Sli1p may be inactive due to degradation or

improper preparation.
Solution: Ensure fresh, protease-free extracts are used. Include a positive control (e.g., a

strain overexpressing SLI1) and confirm protein concentration and integrity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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